3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide

• IUPAC Name: 3-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C20H21N3O5/c1-25-15-7-5-4-6-14(15)21-18(24)10-11-19-22-20(23-28-19)13-8-9-16(26-2)17(12-13)27-3/h4-9,12H,10-11H2,1-3H3,(H,21,24)
• InChI Key: QIIBSHCBHKLKEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC=CC=C3OC)OC
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide is a chemical compound that has been the focus of scientific research in recent years. This compound is a member of the oxadiazole family and has shown promise in various applications in the field of chemistry and biology.

Mechanism of Action

The mechanism of action of 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways involved in inflammation and cancer progression. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide in lab experiments is its relatively low toxicity. It has been shown to have minimal toxic effects on normal cells and tissues. However, one of the limitations of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide. One area of research could be to further elucidate the mechanism of action of this compound. Additionally, further studies could be conducted to investigate its potential as a drug candidate for various inflammatory and cancer-related conditions. Other future directions could include exploring the use of this compound in other areas of research, such as materials science and catalysis.

Synthesis Methods

The synthesis method of 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide involves the reaction of 3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propan-1-amine with 2-methoxybenzoyl chloride. This reaction results in the formation of the desired compound with a yield of approximately 70%. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-(3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(2-methoxyphenyl)propanamide has shown potential in various scientific research applications. One of the primary areas of research has been in the field of medicinal chemistry, where this compound has been studied for its potential as a drug candidate. It has been shown to exhibit anti-inflammatory and anti-cancer properties in vitro and in vivo.